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Compound of Interest

Compound Name:
1-Bromo-2-(bromomethyl)-4-

chlorobenzene

Cat. No.: B131885 Get Quote

Essential Safety and Handling Guide for 1-Bromo-2-
(bromomethyl)-4-chlorobenzene
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromo-2-(bromomethyl)-4-
chlorobenzene. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety protocols.

Hazard Identification and Classification
1-Bromo-2-(bromomethyl)-4-chlorobenzene is classified as a hazardous substance. Based

on data for structurally similar compounds, it is expected to cause severe skin burns and

serious eye damage.[1][2][3] It may also be harmful if inhaled or swallowed and cause irritation

to the respiratory system.[4][5][6]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3]

H318: Causes serious eye damage.[1]

May cause respiratory irritation.[6]
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Harmful if swallowed.[4][5]

Harmful in contact with skin.[4]

Harmful if inhaled.[4][5]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][7]

P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[1][7]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3][7]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling this chemical.
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Protection Type Specific Equipment
Standard/Specificati

on
Purpose

Eye and Face

Protection

Chemical splash

goggles and a face

shield

EN 166 (EU) or

NIOSH (US) approved

To protect against

splashes and vapors

that can cause serious

eye damage.[1][8]

Skin Protection

Chemical-resistant

gloves (e.g., Viton,

Silver Shield, or

compatible

nitrile/neoprene)

EN 374 (EU) or

equivalent

To prevent skin

contact, which can

cause severe burns.

[8][9]

Flame-resistant and

impervious lab coat or

coveralls

Nomex® or similar

To protect skin and

personal clothing from

splashes and

contamination.[8][10]

Closed-toe, chemical-

resistant shoes

ANSI Z41 or

equivalent

To protect feet from

spills.[11]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Varies by exposure

level

Required when

engineering controls

are insufficient, if

irritation is

experienced, or when

handling the powder

form to avoid dust

inhalation.[1][6][8]

Operational Protocols
Adherence to strict operational protocols is critical for the safe handling of 1-Bromo-2-
(bromomethyl)-4-chlorobenzene.

Engineering Controls
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Ventilation: Always handle this chemical in a properly functioning chemical fume hood to

minimize inhalation of vapors or dust.[4][6]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order before beginning any work.[1]

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents in the chemical fume hood.

Dispensing: Carefully weigh or measure the required amount of the chemical. If it is a solid,

avoid generating dust.[5][6]

During Use: Keep the container tightly closed when not in use.[1][5] Avoid all personal

contact, including inhalation.[5] Do not eat, drink, or smoke in the work area.[5]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[5][8] Decontaminate all work surfaces and equipment.

Storage Protocol
Container: Store in a tightly closed, suitable container.[4][8]

Conditions: Keep in a cool, dry, and well-ventilated area. Some sources recommend

refrigeration.[4]

Incompatibilities: Store away from oxidizing agents and other incompatible materials.[4][5]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][7][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[1][7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][4]

[7]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and entering drains.[5][8]

Clean-up:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[5][6]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[4]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.
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PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup

process.[4][5]

Waste Disposal Plan
Containerization: Collect all waste material, including contaminated PPE and cleaning

materials, in a suitable, tightly sealed, and properly labeled hazardous waste container.[5][8]

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[6] The preferred method is often incineration in a chemical incinerator

equipped with an afterburner and scrubber.[6]

Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste

disposal.[1][4] Do not dispose of it down the drain.[6][8]

Workflow for Handling 1-Bromo-2-(bromomethyl)-4-
chlorobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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